Cas no 159589-72-7 (2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid)

• Product Name: 2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid
• CAS No: 159589-72-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1107023
• PubChem ID: 19706891
• Update Time: 2025-04-20

2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid
• AKOS010665564
• 2-(2-ethyl-1H-imidazol-1-yl)benzoic acid
• SCHEMBL8523560
• 2-(2-ethylimidazol-1-yl)benzoic acid
• KS-10670
• 159589-72-7

• Inchi： 1S/C12H12N2O2/c1-2-11-13-7-8-14(11)10-6-4-3-5-9(10)12(15)16/h3-8H,2H2,1H3,(H,15,16)
• InChI Key： GFXHMKFHNVYLKU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=CN=C1CC)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų